Cas no 1219971-87-5 (2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride)

• Product Name: 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride
• CAS No: 1219971-87-5
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• CID: 1078465
• PubChem ID: 53408991
• Update Time: 2025-10-16

2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride
• 2-amino-1-(3-hydroxypyrrolidin-1-yl)-2-methylpropan-1-one hydrochloride
• 2-amino-1-(3-hydroxypyrrolidin-1-yl)-2-methylpropan-1-onehydrochloride
• 2-amino-1-(3-hydroxypyrrolidin-1-yl)-2-methylpropan-1-one;hydrochloride
• AKOS015847518
• 1219971-87-5

• MDL： MFCD13562097
• Inchi： 1S/C8H16N2O2.ClH/c1-8(2,9)7(12)10-4-3-6(11)5-10;/h6,11H,3-5,9H2,1-2H3;1H
• InChI Key： VUYDTPTXYFTYJP-UHFFFAOYSA-N
• SMILES： Cl.OC1CCN(C(C(C)(C)N)=O)C1

Computed Properties

• Exact Mass: 208.0978555g/mol
• Monoisotopic Mass: 208.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride

2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone Hydrochloride (CAS No. 1219971-87-5): A Comprehensive Overview

2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride (CAS No. 1219971-87-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and exhibits unique structural and chemical properties that make it a valuable candidate for various pharmacological studies.

The molecular structure of 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride consists of a pyrrolidine ring with a hydroxyl group at the 3-position, an amino group, and a methyl-substituted propanone moiety. The presence of these functional groups imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity.

Recent studies have highlighted the potential of 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play a critical role in mood regulation, cognitive function, and motor control. By targeting these pathways, 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride may offer new avenues for the development of drugs to treat conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that it may be useful in the management of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride is another area of active research. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile are advantageous for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are promising and warrant further investigation in larger clinical trials.

In conclusion, 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-2-methyl-1-propanone hydrochloride (CAS No. 1219971-87-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various medical fields. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments for neurological disorders, inflammatory diseases, and other conditions.